Cas no 83910-14-9 ((2E)-3-{9H-pyrido[3,4-b]indol-3-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{9H-pyrido[3,4-b]indol-3-yl}prop-2-enoic acid
• CAS No: 83910-14-9
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 6136963
• PubChem ID: 23316451
• Update Time: 2023-12-13

(2E)-3-{9H-pyrido[3,4-b]indol-3-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{9H-pyrido[3,4-b]indol-3-yl}prop-2-enoic acid
• MFCD28657210
• EN300-747039
• 83910-14-9
• AKOS024461924

• Inchi： 1S/C14H10N2O2/c17-14(18)6-5-9-7-11-10-3-1-2-4-12(10)16-13(11)8-15-9/h1-8,16H,(H,17,18)/b6-5+
• InChI Key： IRCDBVQFANGJAX-AATRIKPKSA-N
• SMILES： C(O)(=O)/C=C/C1=NC=C2C(=C1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų